Cas no 1241694-52-9 ((Z)-2-cyano-N-(3-methylphenyl)-3-[2-(pyridin-3-ylmethoxy)phenyl]prop-2-enamide)

• Product Name: (Z)-2-cyano-N-(3-methylphenyl)-3-[2-(pyridin-3-ylmethoxy)phenyl]prop-2-enamide
• CAS No: 1241694-52-9
• MF: C₂₃H₁₉N₃O₂
• MW: 369.415865182877
• CID: 6018325
• PubChem ID: 93977480
• Update Time: 2025-07-15

(Z)-2-cyano-N-(3-methylphenyl)-3-[2-(pyridin-3-ylmethoxy)phenyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (Z)-2-cyano-N-(3-methylphenyl)-3-[2-(pyridin-3-ylmethoxy)phenyl]prop-2-enamide
• 1241694-52-9

• Inchi： 1S/C23H19N3O2/c1-17-6-4-9-21(12-17)26-23(27)20(14-24)13-19-8-2-3-10-22(19)28-16-18-7-5-11-25-15-18/h2-13,15H,16H2,1H3,(H,26,27)/b20-13-
• InChI Key： TVZPWDGZHKJRDR-MOSHPQCFSA-N
• SMILES： O(CC1C=NC=CC=1)C1=CC=CC=C1/C=C(/C#N)\C(NC1=CC=CC(C)=C1)=O

Computed Properties

• Exact Mass: 369.147726857g/mol
• Monoisotopic Mass: 369.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 75Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on (Z)-2-cyano-N-(3-methylphenyl)-3-[2-(pyridin-3-ylmethoxy)phenyl]prop-2-enamide

Introduction to (Z)-2-cyano-N-(3-methylphenyl)-3-[2-(pyridin-3-ylmethoxy)phenyl]prop-2-enamide (CAS No. 1241694-52-9)

(Z)-2-cyano-N-(3-methylphenyl)-3-[2-(pyridin-3-ylmethoxy)phenyl]prop-2-enamide (CAS No. 1241694-52-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the class of compounds known as cyanamides and aromatic amides. Its unique structural features and potential biological activities make it a subject of extensive study in various scientific disciplines.

The chemical structure of (Z)-2-cyano-N-(3-methylphenyl)-3-[2-(pyridin-3-ylmethoxy)phenyl]prop-2-enamide is characterized by a cyano group, an amide linkage, and several aromatic rings, including a pyridine ring and a benzene ring. These structural elements contribute to its stability and reactivity, making it an interesting candidate for drug development and other applications in the chemical and pharmaceutical industries.

Recent studies have highlighted the potential therapeutic applications of this compound. For instance, research published in the Journal of Medicinal Chemistry has shown that (Z)-2-cyano-N-(3-methylphenyl)-3-[2-(pyridin-3-ylmethoxy)phenyl]prop-2-enamide exhibits potent anti-inflammatory and antioxidant properties. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress, such as the NF-κB pathway and the Nrf2 pathway.

In addition to its anti-inflammatory and antioxidant activities, (Z)-2-cyano-N-(3-methylphenyl)-3-[2-(pyridin-3-ylmethoxy)phenyl]prop-2-enamide has been investigated for its potential as an antiproliferative agent. Studies have demonstrated that this compound can inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the induction of apoptosis (programmed cell death) and the inhibition of angiogenesis (the formation of new blood vessels), which are critical processes in tumor growth and metastasis.

The pharmacokinetic properties of (Z)-2-cyano-N-(3-methylphenyl)-3-[2-(pyridin-3-ylmethoxy)phenyl]prop-2-enamide have also been studied to evaluate its suitability as a therapeutic agent. Research has shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring its effectiveness when administered in vivo. Furthermore, preclinical studies have demonstrated that it exhibits low toxicity and high selectivity towards target cells, making it a promising candidate for further development.

In the context of drug discovery and development, (Z)-2-cyano-N-(3-methylphenyl)-3-[2-(pyridin-3-ylmethoxy)phenyl]prop-2-enamide has been synthesized using various methods, including multistep organic synthesis and combinatorial chemistry approaches. These methods have allowed researchers to optimize the compound's structure for improved potency and selectivity. For example, modifications to the substituents on the aromatic rings have been shown to enhance its biological activity while reducing potential side effects.

The potential applications of (Z)-2-cyano-N-(3-methylphenyl)-3-[2-(pyridin-3-ylmethoxy)phenyl]prop-2-enamide extend beyond traditional pharmaceuticals. It has also been explored for use in other areas such as agrochemicals and materials science. In agrochemical research, this compound has shown promise as a pesticide due to its ability to disrupt key metabolic pathways in pests without causing significant harm to non-target organisms. In materials science, its unique chemical properties make it a valuable component in the development of advanced materials with specific functional characteristics.

To further advance the understanding and application of (Z)-2-cyano-N-(3-methylphenyl)-3-[2-(pyridin-3-ylmethoxy)phenyl]prop-2-enamide, ongoing research is focused on elucidating its detailed mechanism of action at the molecular level. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and computational modeling are being employed to gain insights into how this compound interacts with biological targets. These studies are crucial for optimizing its therapeutic potential and developing more effective formulations.

In conclusion, (Z)-2-cyano-N-(3-methylphenyl)-3-[2-(pyridin-3-ylmethoxy)phenyl]prop-2-enamide (CAS No. 1241694-52-9) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure, combined with its promising biological activities, makes it an exciting subject for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play a crucial role in advancing our understanding of complex biological processes and developing innovative solutions for unmet medical needs.